Cas no 569657-40-5 (2-Amino-6-ethoxypyrimidine-4-carbaldehyde)

• Product Name: 2-Amino-6-ethoxypyrimidine-4-carbaldehyde
• CAS No: 569657-40-5
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 877209
• Update Time: 2023-08-02

2-Amino-6-ethoxypyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde,2-amino-6-ethoxy-(9CI)
• 2-Amino-6-ethoxypyrimidine-4-carbaldehyde

• Inchi： 1S/C7H9N3O2/c1-2-12-6-3-5(4-11)9-7(8)10-6/h3-4H,2H2,1H3,(H2,8,9,10)
• InChI Key： LTLHAORIJZYGKD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=O)N=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Topological Polar Surface Area: 78.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives